Cas no 201224-26-2 (2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide)

• Product Name: 2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide
• CAS No: 201224-26-2
• MF: C₁₁H₁₂FN₃O₂S
• MW: 269.29528427124
• CID: 1391575
• PubChem ID: 135438180
• Update Time: 2025-04-20

2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide
• N-cyclobutyl-7-fluoro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-amine
• 3-(Cyclobutylamino)-7-fluoro-4H-1,2,4-benzothiadiazine 1,1-dioxide
• SCHEMBL6554548
• Cyclobutyl-(7-fluoro-1,1-dioxo-1,4-dihydro-1lambda*6*-benzo[1,2,4]thiadiazin-3-yl)-amine
• BDBM50119269
• 201224-26-2
• DTXSID00437610
• CHEMBL102025
• N-cyclobutyl-7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-imine

• Inchi： 1S/C11H12FN3O2S/c12-7-4-5-9-10(6-7)18(16,17)15-11(14-9)13-8-2-1-3-8/h4-6,8H,1-3H2,(H2,13,14,15)
• InChI Key： SYOLSSXYGJHFDG-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C=CC=2N/C(/N1)=N\C1CCC1)F)(=O)=O

Computed Properties

• Exact Mass: 269.06356
• Monoisotopic Mass: 269.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 70.56